Cas no 737692-62-5 (2-(Azepan-1-yl)propan-1-ol)
2-(Azepan-1-yl)propan-1-ol structure
Product Name:2-(Azepan-1-yl)propan-1-ol
CAS No:737692-62-5
MF:C9H19NO
MW:157.253262758255
CID:559815
PubChem ID:436207
Update Time:2024-11-26
2-(Azepan-1-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-ethanol,hexahydro-b-methyl-
- 1H-Azepine-1-ethanol,hexahydro-beta-methyl-(9CI)
- 2-(azepan-1-yl)propan-1-ol
- 2-(Azepan-1-yl)propan-1-ol
-
- Inchi： 1S/C9H19NO/c1-9(8-11)10-6-4-2-3-5-7-10/h9,11H,2-8H2,1H3
- InChI Key： DMVURVSECUGKHN-UHFFFAOYSA-N
- SMILES： OCC(C)N1CCCCCC1
Computed Properties
- Exact Mass: 157.147
- Monoisotopic Mass: 157.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
- XLogP3: 1.2
2-(Azepan-1-yl)propan-1-ol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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